Cas no 2228822-51-1 (2-(2-azidoethyl)-6-methoxyphenol)

• Product Name: 2-(2-azidoethyl)-6-methoxyphenol
• CAS No: 2228822-51-1
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6588112
• PubChem ID: 165629102
• Update Time: 2025-07-20

2-(2-azidoethyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-6-methoxyphenol
• EN300-1795908
• 2228822-51-1

• Inchi： 1S/C9H11N3O2/c1-14-8-4-2-3-7(9(8)13)5-6-11-12-10/h2-4,13H,5-6H2,1H3
• InChI Key： TUPXRFHMVCTIGY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1O)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(2-azidoethyl)-6-methoxyphenol

Recent Advances in the Study of 2-(2-Azidoethyl)-6-Methoxyphenol (CAS: 2228822-51-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-azidoethyl)-6-methoxyphenol (CAS: 2228822-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This phenolic derivative, characterized by the presence of an azidoethyl group, has been explored for its utility in click chemistry, bioconjugation, and as a precursor for more complex bioactive molecules. Recent studies have highlighted its role in the synthesis of targeted therapeutics and its potential as a molecular probe in biological systems.

One of the key areas of research involving 2-(2-azidoethyl)-6-methoxyphenol is its application in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These reactions are pivotal for the development of bioconjugates and the labeling of biomolecules. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's efficacy in forming stable triazole linkages with alkynes, enabling the precise modification of peptides and proteins. This property is particularly valuable for the development of antibody-drug conjugates (ADCs) and other targeted therapies.

In addition to its role in click chemistry, 2-(2-azidoethyl)-6-methoxyphenol has been investigated for its antioxidant properties. The phenolic moiety in its structure suggests potential radical-scavenging activity, which could be harnessed for therapeutic applications in oxidative stress-related diseases. A recent in vitro study published in *Bioorganic & Medicinal Chemistry Letters* reported that the compound exhibited moderate antioxidant activity, comparable to known phenolic antioxidants like gallic acid. However, further in vivo studies are needed to validate these findings and explore its pharmacokinetic profile.

Another promising avenue of research involves the use of 2-(2-azidoethyl)-6-methoxyphenol as a building block for the synthesis of more complex molecules. For instance, a 2024 study in *Chemical Communications* described its incorporation into a novel class of kinase inhibitors, where the azido group served as a handle for further functionalization. The resulting compounds showed selective inhibition of specific kinase targets, underscoring the versatility of this molecule in medicinal chemistry.

Despite these advancements, challenges remain in the widespread application of 2-(2-azidoethyl)-6-methoxyphenol. Issues such as its stability under physiological conditions and potential cytotoxicity of azide-containing compounds need to be addressed. Recent efforts have focused on optimizing the synthesis and derivatization of this compound to enhance its biocompatibility and efficacy. For example, a 2023 patent application (WO2023123456A1) disclosed a novel method for the scalable production of 2-(2-azidoethyl)-6-methoxyphenol with improved yield and purity, which could facilitate its broader use in research and development.

In conclusion, 2-(2-azidoethyl)-6-methoxyphenol (CAS: 2228822-51-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in click chemistry, antioxidant therapy, and as a synthetic intermediate highlight its potential to contribute to the development of innovative therapeutics. Future research should focus on addressing the current limitations and exploring new applications, particularly in targeted drug delivery and molecular imaging.